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Compound of Interest

Compound Name: NSC73306

Cat. No.: B15600993

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC73306 is a thiosemicarbazone compound that has demonstrated selective cytotoxic
activity against cancer cells exhibiting multidrug resistance (MDR), particularly those
overexpressing P-glycoprotein (P-gp/MDRL1). Its unique mechanism of action, which is
dependent on functional P-gp, makes it a compound of interest for circumventing drug
resistance in cancer. Proper preparation of stock and working solutions of NSC73306 is critical
for obtaining reproducible and reliable results in in vitro studies. These application notes
provide detailed protocols for the solubilization, storage, and use of NSC73306 in cell-based
assays.

Data Presentation
Chemical and Physical Properties of NSC73306
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Property Value Source
2-(1,2-Dihydro-2-oxo0-3H-indol-
3-ylidene)-N-(4-
Synonyms methoxyphenyl)hydrazinecarb
othioamide, NSC 671054,
NSC 73304
Appearance Yellow to light brown powder
Molecular Weight 393.27 g/mol Inferred from chemical formula
Solubility DMSO: =10 mg/mL

Storage (Powder)

2-8°C

Recommended Stock and Working Solution Parameters
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Parameter

Recommendation

Notes

Stock Solution Solvent

Dimethyl Sulfoxide (DMSO),

cell culture grade

Use of sterile, cell culture
grade DMSO s crucial to avoid
cytotoxicity from solvent

impurities.

Stock Solution Concentration

10-25 mg/mL (approximately
25-64 mM)

A 10 mg/mL stock solution is a

commonly used concentration.

Stock Solution Storage

-20°C in small aliquots

Aliquoting is recommended to
avoid repeated freeze-thaw
cycles, which can degrade the

compound.

Working Solution Diluent

Complete cell culture medium

The final concentration of
DMSO in the cell culture
medium should be kept low
(typically <0.5%) to minimize
solvent-induced effects on

cells.

Working Concentration Range

Varies by cell line and assay;

typically in the uM range.

IC50 values have been
reported in the low uM range

for P-gp expressing cells.

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL NSC73306 Stock

Solution

Materials:

 NSC73306 powder

o Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

o Sterile, amber microcentrifuge tubes or cryovials
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e \ortex mixer

o Calibrated pipettes and sterile filter tips

Procedure:

Pre-warm DMSO: Bring the cell culture grade DMSO to room temperature.

o Weigh NSC73306: In a sterile microcentrifuge tube, carefully weigh out the desired amount
of NSC73306 powder. For example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10
mg of NSC73306.

e Add DMSO: Add the appropriate volume of sterile DMSO to the tube containing the
NSC73306 powder. In this example, add 1 mL of DMSO.

» Dissolve the Compound: Tightly cap the tube and vortex vigorously for 1-2 minutes until the
powder is completely dissolved. A clear, yellow to light brown solution should be obtained.
Gentle warming in a 37°C water bath can aid in dissolution if necessary.

 Aliquot for Storage: Dispense the stock

 To cite this document: BenchChem. [Application Notes and Protocols for NSC73306 Stock
Solutions in In Vitro Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600993#preparing-nsc73306-stock-solutions-for-
in-vitro-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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